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Compound of Interest

Compound Name: ML299

Cat. No.: B15579457 Get Quote

Proper management and disposal of the selective allosteric modulator ML299 are critical for

ensuring laboratory safety and environmental protection. As a potent inhibitor of

phospholipases D1 and D2, this compound is integral to research in areas such as oncology.[1]

[2] Adherence to the following step-by-step disposal protocols is essential for researchers,

scientists, and drug development professionals. While one safety data sheet suggests the

compound may not be classified as hazardous, it also notes that its chemical, physical, and

toxicological properties have not been thoroughly investigated.[3] Therefore, treating all ML299
waste as hazardous is a prudent and necessary precaution. This product is intended for

laboratory research use only and is not for human or veterinary use.[4][5]

Essential Safety and Handling Information
Before beginning any disposal procedures, it is crucial to be familiar with the known properties

and storage requirements of ML299. This information is vital for safe handling and for

responding to accidental spills or exposures.
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Property Value Source(s)

Chemical Name

4-Bromo-N-[(1S)-2-[1-(3-

fluorophenyl)-4-oxo-1,3,8-

triazaspiro[4.5]dec-8-yl]-1-

methylethyl]benzamide

[1]

Molecular Formula C₂₃H₂₆BrFN₄O₂ [1]

Molecular Weight 489.39 g/mol [1]

Physical Form Crystalline solid [6]

Purity ≥98% [1]

Solubility

DMSO: up to 100 mM (25

mg/mL) DMF: 30 mg/mL

Ethanol: 1 mg/mL

[1][5][6]

Storage

Store solid compound at

-20°C. Stock solutions: -80°C

for up to 6 months; -20°C for

up to 1 month.

[1][2][4]

Step-by-Step Disposal Protocol
This protocol provides a systematic approach to the safe disposal of ML299, minimizing risks to

both laboratory personnel and the environment.

Personal Protective Equipment (PPE)
Before handling ML299 waste, all personnel must wear the appropriate personal protective

equipment to prevent exposure.

Safety Goggles: Protect eyes from potential splashes or fine dust particles.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing from contamination.
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Respirator: Use a respirator or a dust mask in situations where aerosol formation is possible

or when handling the powder outside of a fume hood.

Waste Segregation and Collection
Proper segregation of chemical waste is a cornerstone of laboratory safety. Never dispose of

ML299 down the drain or in the regular trash.[7]

Solid Waste:

Collect unused ML299 powder and any materials contaminated with solid ML299 (e.g.,

weighing papers, contaminated gloves, pipette tips) in a designated, clearly labeled

hazardous waste container.

The container must be made of a material compatible with the chemical and feature a

secure lid to prevent spills and the release of dust.

Liquid Waste (Solutions containing ML299):

Collect all solutions of ML299 (e.g., dissolved in DMSO) in a separate, dedicated

hazardous waste container for liquid chemical waste.

Do not mix ML299 waste with other solvent waste streams unless explicitly permitted by

your institution's hazardous waste management plan.[7] Incompatible wastes can lead to

dangerous chemical reactions.

The container must be leak-proof and stored in secondary containment to mitigate

potential spills.

Labeling of Waste Containers
Clear and accurate labeling is mandatory for all hazardous waste containers.

Label all containers with the words "Hazardous Waste."

Clearly identify the contents by writing the full chemical name: "ML299 (CAS: 1426916-00-

8)."
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For liquid waste, list all solvents and their approximate concentrations (e.g., "ML299 in

DMSO").

Storage Pending Disposal
Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

The storage area should be well-ventilated and away from sources of ignition such as open

flames or hot plates.

Do not accumulate large quantities of waste. Adhere to the limits specified by your

institution's Environmental Health and Safety (EHS) department.

Final Disposal
The final step is to arrange for the professional disposal of the collected waste.

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

EHS professionals are trained in the proper procedures for transporting hazardous materials

to licensed disposal facilities, ensuring compliance with all local and federal regulations.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the ML299 disposal procedure, from

preparation to final removal.
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Workflow for the proper disposal of ML299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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